Cas no 25629-58-7 (5-Chloroisothiazol-3-ol)

• Product Name: 5-Chloroisothiazol-3-ol
• CAS No: 25629-58-7
• MF: C₃H₂ClNOS
• MW: 135.572078227997
• MDL: MFCD16658894
• CID: 828738
• Update Time: 2025-04-19

5-Chloroisothiazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-Chloroisothiazol-3-ol
• 5-Chloro-3-hydroxyisothiazole
• 3(2H)-ISOTHIAZOLONE, 5-CHLORO-
• 5-Chloro-3-isothiazolol
• 5-Chloro-4-isothiazolin-3-one

• MDL： MFCD16658894
• Inchi： 1S/C3H2ClNOS/c4-2-1-3(6)5-7-2/h1H,(H,5,6)
• InChI Key： XFIPRDRBFGJGIZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(NS1)=O

Computed Properties

• Exact Mass: 134.95466
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0

Experimental Properties

• Density: 1.62±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 96-97 ºC (water )
• Solubility: Slightly soluble (8.1 g/l) (25 º C),
• PSA: 29.1

5-Chloroisothiazol-3-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides